3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide
• InChI: InChI=1S/C15H16N2O4/c1-19-12-6-4-10(8-13(12)20-2)15(18)17-11-5-7-14(21-3)16-9-11/h4-9H,1-3H3,(H,17,18)
• InChI Key: LBCLHDFQXAEVPH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CN=C(C=C2)OC)OC

Description

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide is a synthetic compound that has shown potential in scientific research applications. It belongs to the chemical class of benzamides and has a molecular formula of C17H19N3O4.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes and pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and reduce inflammation in animal models. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent. Another direction is to study its potential in combination with other drugs for the treatment of various diseases. Additionally, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide involves the reaction of 3,4-dimethoxyaniline and 6-methoxypyridine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain a pure compound.

Scientific Research Applications

3,4-dimethoxy-N-(6-methoxypyridin-3-yl)benzamide has been studied for its potential as a therapeutic agent for various diseases. It has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.